Citreaglycon A
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Overview
Description
Citreaglycon A, also known as CGA, is a natural flavonoid compound found in a variety of fruits, vegetables, and herbs. It is a powerful antioxidant and has been studied for its potential health benefits.
Scientific Research Applications
Antibacterial Applications
Citreaglycon A has been identified as a significant compound with antibacterial properties. In a study by Liu et al. (2012), this compound, along with other compounds, was isolated from marine-derived Streptomyces caelestis. This study found that this compound exhibited antibacterial activity against various bacteria, including Staphylococcus haemolyticus, Staphylococcus aureus, and Bacillus subtillis. Notably, it showed activity against methicillin-resistant Staphylococcus aureus (MRSA) with a MIC value of 8.0 μg/mL, suggesting its potential in treating resistant bacterial infections (Liu et al., 2012).
Potential in Nanotechnology and Drug Delivery
Research into the stabilization of liquid-crystalline particles using citrem, a negatively charged stabilizer, indicates potential applications in nanotechnology and drug delivery systems. For instance, Wibroe et al. (2015) demonstrated that citrem can modulate the internal nanostructure of liquid crystalline dispersions, potentially useful for intravenous lipid nanocarriers. This study suggests that citrem can significantly impact the internal nanostructures, which can be tailored for specific applications in drug solubilization and delivery (Wibroe et al., 2015).
Environmental and Energy Applications
In the field of renewable energy, citrem and related compounds have been investigated for their role in enhancing biofuel production. Gomes et al. (2020) studied the use of citric acid, a related compound, for the pretreatment of sugarcane bagasse. This process significantly increased the total reducing sugars concentration after enzymatic hydrolysis, indicating its potential in biofuel production from lignocellulosic biomass (Gomes et al., 2020).
Food Industry Applications
Citrem, which includes citric acid esters of mono- and diglycerides, is extensively used in the food industry as an emulsifier and stabilizer. Zhuo-hua (2008) discussed its functions in various food products and its regulatory status. CITREM's role in improving the texture and stability of food products, such as dairy and meat products, highlights its significance in food science and technology (Zhuo-hua, 2008).
Future Directions
properties
IUPAC Name |
3,15,22,26-tetrahydroxy-7-methoxy-7-methyl-5,24-dioxo-6,17-dioxahexacyclo[12.12.0.02,11.04,9.016,25.018,23]hexacosa-1(14),2,4(9),10,15,18(23),19,21,25-nonaene-21-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H20O11/c1-27(36-2)8-10-7-9-3-4-11-16(14(9)21(30)15(10)26(35)38-27)22(31)18-23(32)17-13(37-24(18)20(11)29)6-5-12(19(17)28)25(33)34/h5-7,28-31H,3-4,8H2,1-2H3,(H,33,34) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGMVNYNOSSVWEJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(C(=C3C(=C2)CCC4=C3C(=C5C(=C4O)OC6=C(C5=O)C(=C(C=C6)C(=O)O)O)O)O)C(=O)O1)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H20O11 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
520.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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